Cas no 113518-46-0 (Acetamide,N-phenyl-2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-)

• Product Name: Acetamide,N-phenyl-2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-
• CAS No: 113518-46-0
• MF: C₂₁H₁₇N₅OS
• MW: 387.457582235336
• CID: 218200
• PubChem ID: 1124619
• Update Time: 2025-04-19

Acetamide,N-phenyl-2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-phenyl-2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-
• N-phenyl-2-[(4-phenyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• HMS1512P11
• EU-0098583
• 113518-46-0
• ChemDiv3_014069
• Acetamide, N-phenyl-2-((1-phenyl-5-(4-pyridinyl)-1H-1,3,4-triazol-2-yl)thio)-
• DTXSID20150435
• BRN 5146693
• Z20250634
• N-phenyl-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• 5-((N-Phenylcarbamyl)methylmercapto)-4-phenyl-3-(4-pyridyl)-1,2,4-triazole
• AKOS000568185
• Acetamide, N-phenyl-2-((4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl)thio)-
• N-Phenyl-2-((1-phenyl-5-(4-pyridinyl)-1H-1,3,4-triazol-2-yl)thio)acetamide

• Inchi： 1S/C21H17N5OS/c27-19(23-17-7-3-1-4-8-17)15-28-21-25-24-20(16-11-13-22-14-12-16)26(21)18-9-5-2-6-10-18/h1-14H,15H2,(H,23,27)
• InChI Key： DIAXBBNLCLLGBB-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1)=O)C1=NN=C(C2C=CN=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 387.11561
• Monoisotopic Mass: 387.115381
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98
• Surface Charge: 0
• XLogP3: 3.4

Experimental Properties

• Density: 1.3
• Refractive Index: 1.69
• PSA: 72.7
• LogP: 3.4